Cas no 204767-36-2 (2-Propenoicacid,2-(acetylamino)-3-cyano-,methylester,(2E)-(9CI))

• Product Name: 2-Propenoicacid,2-(acetylamino)-3-cyano-,methylester,(2E)-(9CI)
• CAS No: 204767-36-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1019651
• PubChem ID: 11008300
• Update Time: 2025-04-20

2-Propenoicacid,2-(acetylamino)-3-cyano-,methylester,(2E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid,2-(acetylamino)-3-cyano-,methylester,(2E)-(9CI)
• 204767-36-2

• Inchi： 1S/C7H8N2O3/c1-5(10)9-6(3-4-8)7(11)12-2/h3H,1-2H3,(H,9,10)/b6-3+
• InChI Key： CWKRIFSHBRVBOH-ZZXKWVIFSA-N
• SMILES： O(C)C(/C(=C\C#N)/NC(C)=O)=O

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.19000
• LogP: 0.09388